4-(4-bromophenyl)-5-iodo-1-methyl-1H-imidazole

• Molecular Formula: C10H8BrIN2
• Molecular Weight: 362.99 g/mol
• IUPAC Name: 4-(4-bromophenyl)-5-iodo-1-methylimidazole
• InChI: InChI=1S/C10H8BrIN2/c1-14-6-13-9(10(14)12)7-2-4-8(11)5-3-7/h2-6H,1H3
• InChI Key: HPIYGPZWQIQNAX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1I)C2=CC=C(C=C2)Br

Description

4-(4-bromophenyl)-5-iodo-1-methyl-1H-imidazole is a useful research compound. Its molecular formula is C10H8BrIN2 and its molecular weight is 362.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-bromophenyl)-1-methyl-1H-imidazole (Step 2 product, 2.8 g, 9.45 mmol) in dichloromethane (30 mL) was added N-iodosuccinimide (1.913 g, 8.50 mmol) and six drops of trifluoroacetic acid. The reaction mixture was stirred at rt for 16 h. The mixture was neutralized with aqueous sodium bicarbonate and the organics were extracted with dichloromethane. The organics were then washed with aqueous sodium thiosulfate, followed by three washes with water then dried (MgSO4). The solvent was concentrated to afford 4-(4-bromophenyl)-5-iodo-1-methyl-1H-imidazole, which was used with out further purification. LCMS: [M+1]+=363.